![molecular formula C14H21NO2S B5601751 N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide](/img/structure/B5601751.png)
N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide often involves complex reactions that yield various functionalized structures. For example, Davies et al. (1996) discussed asymmetric cyclopropanations catalyzed by Rhodium(II) N-(Arylsulfonyl)prolinate, highlighting the synthesis of functionalized cyclopropanes through enantioselective and diastereoselective modes (Davies et al., 1996). Similarly, synthesis and characterization of cardo polysulfonates of 1,1-bis (4-hydroxy phenyl) cyclohexane/1,1-bis (3-methyl-4-hydroxy phenyl) cyclohexane have been demonstrated, showing the complex synthesis routes available for related compounds (Karia & Parsania, 1999).
Molecular Structure Analysis
The molecular structure of related compounds, like N-Methylmethanesulfonamide, has been studied to understand the geometric and electronic configurations. Higgs et al. (2002) determined the crystal structure of N-methylmethanesulfonamide at low temperature, revealing the gauche conformation of the methyl group and H atom bonded to the amide N atom with respect to the sulfonyl methyl group (Higgs et al., 2002).
Chemical Reactions and Properties
Chemical reactions involving this compound and its derivatives are diverse. For instance, the reaction of phenylmethanesulfonyl chloride with tertiary amines forms geometrical isomers about a carbon–sulfur double bond, illustrating the compound's reactivity and the formation of structurally interesting isomers (King & Durst, 1966).
Physical Properties Analysis
The physical properties of such compounds are crucial for understanding their behavior in different conditions. Analysis of related compounds, like the study of N-methylmethanesulfonamide's crystal structure, provides insights into the physical characteristics that influence their reactivity and application in synthesis (Higgs et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity patterns and stability, are essential for designing reactions and predicting outcomes. The study by King and Durst (1966) on the formation of geometrical isomers showcases the chemical behavior and properties that can be expected from sulfonamide derivatives (King & Durst, 1966).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2S/c1-15(14-10-6-3-7-11-14)18(16,17)12-13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEWLPZUQTCOEMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)S(=O)(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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